4-[(3-Chloropropyl)sulfanyl]-2-nitroaniline

• CAS No.: 57925-51-6
• Molecular Formula: C9H11ClN2O2S
• Molecular Weight: 246.71 g/mol
• IUPAC Name: 4-(3-chloropropylsulfanyl)-2-nitroaniline
• InChI: InChI=1S/C9H11ClN2O2S/c10-4-1-5-15-7-2-3-8(11)9(6-7)12(13)14/h2-3,6H,1,4-5,11H2
• InChI Key: KEMXVQGTCYYRKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCCCCl)[N+](=O)[O-])N

Description

4-[(3-Chloropropyl)sulfanyl]-2-nitroaniline is a useful research compound. Its molecular formula is C9H11ClN2O2S and its molecular weight is 246.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6 G. of 2-nitro-4-thiocyanatoaniline in 30 ml. of dimethylformamide is treated under nitrogen with 1.2 g. of sodium borohydride at 20° to 30°. After 11/2 hours 15 ml. of acetone is added, followed 2 hours later by 10 g. of 3-chloropropylbromide. The mixture is left at 20°-25° for 16 hours, then diluted with water. The oily product is extracted into chloroform and passed through a silica column. 2-Nitro-4-(3-chloropropylthio)aniline is isolated by evaporation of the solvent.